Cas no 1805452-61-2 (3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol
• CAS No: 1805452-61-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4889195
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol

• Inchi： 1S/C8H9F2NO2/c1-4-5(8(9)10)2-7(13)6(3-12)11-4/h2,8,12-13H,3H2,1H3
• InChI Key： VKQDWOPBZIMLDE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CO)N=C1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol (CAS No. 1805452-61-2): A Comprehensive Overview

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol (CAS No. 1805452-61-2) is a specialized pyridine derivative with unique chemical properties and broad applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and hydroxymethyl functional groups, has garnered significant attention due to its potential in drug discovery and material science. In this article, we delve into its molecular structure, synthesis pathways, applications, and market trends, while addressing frequently asked questions about its use and safety.

The molecular formula of 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol is C₈H₉F₂NO₂, with a molecular weight of 189.16 g/mol. Its structure features a pyridine ring substituted with a difluoromethyl group at the 3-position, a hydroxyl group at the 5-position, and a hydroxymethyl group at the 6-position. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in organic synthesis. Researchers often explore its role in heterocyclic chemistry and medicinal chemistry, particularly in the development of novel bioactive molecules.

One of the most common queries about 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol relates to its synthesis. The compound is typically prepared through multi-step organic reactions, including halogenation, hydroxylation, and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after in pharmaceuticals due to their enhanced metabolic stability and bioavailability.

In the pharmaceutical industry, 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol serves as a key building block for drug candidates targeting various diseases. Its structural motifs are found in compounds under investigation for anti-inflammatory, antimicrobial, and anticancer properties. Additionally, its agrochemical applications include use as an intermediate in the synthesis of crop protection agents, where fluorinated pyridines are known to improve efficacy and environmental compatibility.

The market for 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol is growing, driven by demand from the life sciences and specialty chemicals sectors. Trends such as green chemistry and sustainable synthesis are influencing its production, with researchers focusing on eco-friendly methodologies. Frequently searched questions include its solubility (soluble in polar organic solvents like DMSO and methanol), storage conditions (recommended at 2-8°C under inert atmosphere), and handling precautions (standard laboratory safety measures).

In summary, 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-methanol (CAS No. 1805452-61-2) is a versatile compound with significant potential in scientific and industrial applications. Its unique structure and functional groups make it a valuable asset in organic synthesis and materials research. As interest in fluorinated compounds continues to rise, this pyridine derivative is poised to play a pivotal role in advancing pharmaceutical innovation and agrochemical development.